Cas no 1353053-69-6 (L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester)

• Product Name: L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester
• CAS No: 1353053-69-6
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5217928
• Update Time: 2025-05-20

L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester
• tert-butyl (S)-4,4-difluoropyrrolidine-2-carboxylate

• Inchi： 1S/C9H15F2NO2/c1-8(2,3)14-7(13)6-4-9(10,11)5-12-6/h6,12H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： ORKRSLURHDAZKN-LURJTMIESA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H]1CC(F)(F)CN1

Additional information on L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester

Introduction to L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester (CAS No. 1353053-69-6)

L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1353053-69-6, is a fluorinated derivative of L-proline. This compound has garnered significant attention in the field of pharmaceutical chemistry and biotechnology due to its unique structural properties and potential applications. The presence of fluorine atoms and an ester group in its molecular structure imparts distinct physicochemical characteristics, making it a valuable candidate for various synthetic and biological studies.

The molecular structure of L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester consists of a proline backbone with two fluorine atoms substituting at the 4-position and a dimethyl ester group at the 1-position. This modification enhances the compound's stability and reactivity, making it useful in the synthesis of more complex molecules. The fluorine atoms contribute to increased lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated amino acids due to their role in improving pharmacokinetic profiles of drugs. L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester is no exception and has been explored in several research avenues. One notable area is its application as a building block in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacological properties. The fluorinated proline derivative serves as an excellent scaffold for creating such mimetics.

Recent studies have demonstrated the utility of L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester in developing novel inhibitors for enzyme targets. Enzymes play a crucial role in numerous biological pathways, and modulating their activity can lead to therapeutic benefits. The fluorinated amino acid derivative has been shown to interact with specific enzyme active sites, thereby inhibiting their function. This has opened up new possibilities for drug discovery in areas such as cancer therapy and infectious diseases.

The synthesis of L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as cross-coupling reactions and fluorination methods are employed to achieve high yields and purity. The challenges associated with handling fluorinated compounds necessitate specialized equipment and expertise to ensure safety and efficiency.

From a biological perspective, L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester has shown promise in modulating protein-protein interactions. Proteins often interact with each other to form functional complexes that are essential for cellular processes. By incorporating this fluorinated proline derivative into peptides or proteins, researchers can alter these interactions in a controlled manner. This approach has potential applications in developing targeted therapies for neurological disorders and autoimmune diseases.

The role of L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester in drug development extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as an active pharmaceutical ingredient (API). Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties when tested in preclinical models. These properties include good solubility, stability under physiological conditions, and low toxicity levels.

In conclusion,L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester (CAS No. 1353053-69-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for synthesizing peptidomimetics and enzyme inhibitors. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in advancing drug discovery efforts worldwide.